8-Methyloctacosane

• CAS No.: 77388-62-6
• Molecular Formula: C29H60
• Molecular Weight: 408.8 g/mol
• IUPAC Name: 8-methyloctacosane
• InChI: InChI=1S/C29H60/c1-4-6-8-10-11-12-13-14-15-16-17-18-19-20-21-22-24-26-28-29(3)27-25-23-9-7-5-2/h29H,4-28H2,1-3H3
• InChI Key: FOJMVXUCIGWGSE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCC(C)CCCCCCC

Description

8-Methyloctacosane (C₂₉H₆₀) is a branched alkane characterized by a 28-carbon backbone with a methyl group substituted at the eighth carbon position. This structural feature distinguishes it from linear alkanes and other methyl-substituted isomers. It is a component of cuticular hydrocarbons in insects, playing roles in waterproofing and chemical communication . Its molecular weight is 408.79 g/mol, and it is identified by a retention index (RI) of 2846 in gas chromatography (GC) analyses .

Chemical Reactions Analysis

8-Methyloctacosane, being a saturated hydrocarbon, is relatively inert. it can undergo certain types of reactions under specific conditions:

Oxidation: This compound can be oxidized to form alcohols, ketones, or carboxylic acids using strong oxidizing agents like potassium permanganate or chromic acid.

Reduction: Reduction reactions are less common for saturated hydrocarbons, but catalytic hydrogenation can be used to remove any unsaturation if present.

Substitution: Halogenation can occur under the presence of UV light, where halogens like chlorine or bromine replace hydrogen atoms in the molecule.

Scientific Research Applications

8-Methyloctacosane has several applications in scientific research:

Chemistry: It is used as a standard in gas chromatography for the analysis of complex mixtures of hydrocarbons.

Biology: This compound is studied for its role in the cuticular waxes of insects, where it functions in waterproofing and chemical signaling.

Medicine: Research is ongoing to explore its potential antimicrobial properties.

Industry: It is used in the formulation of certain types of lubricants and waxes.

Mechanism of Action

The mechanism of action of 8-Methyloctacosane in biological systems involves its role in the cuticular waxes of insects and plants. It acts as a barrier to prevent water loss and as a chemical signal for communication. The molecular targets and pathways involved in these processes are related to its hydrophobic nature and ability to interact with other lipid molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomerism and Physical Properties

8-Methyloctacosane belongs to a group of methyl-branched alkanes with varying methyl substitution positions. Key isomers include:

Compound	Methyl Position	Molecular Formula	Retention Index (RI)	Molecular Weight (g/mol)
8-Methyloctacosane	8	C₂₉H₆₀	2846	408.79
2-Methyloctacosane	2	C₂₉H₆₀	2869	408.79
11-Methyloctacosane	11	C₂₉H₆₀	Not reported	408.79
12 + 15 + 16-Methyloctacosane	Multiple	C₂₉H₆₀	2839	408.79
x,10/x,12/x,14-Dimethyloctacosane	Multiple	C₃₀H₆₂	2881	422.81

Key Observations :

• Retention Indices : The position of the methyl group significantly affects volatility and chromatographic retention. For example, 8-Methyloctacosane (RI = 2846) elutes earlier than 2-Methyloctacosane (RI = 2869), suggesting higher volatility due to less steric hindrance at the 8th position .
• Molecular Weight: All monomethyl isomers share the same molecular weight, while dimethyl derivatives (e.g., x,10/x,12/x,14-Dimethyloctacosane) have higher molecular weights and RIs .

Table 1: Average Concentrations (Mean ± SD, μg/mg) in Calliphora vicina

Compound	Day 1	Day 2	Day 3	Day 4	Day 5	Day 6	Day 7	Day 8
8-Methyloctacosane	3.07±0.57	3.01±0.70	3.02±1.20	3.15±1.55	2.61±0.69	2.69±0.63	2.96±0.62	—
2-Methyloctacosane	0.65±0.17	0.70±0.14	0.66±0.29	7.05±2.80	6.22±1.43	6.82±1.85	6.60±1.29	—

Table 2: Average Concentrations (Mean ± SD, μg/mg) in Lucilia sericata

Compound	Day 1	Day 2	Day 3	Day 4	Day 5	Day 6	Day 7	Day 8
8-Methyloctacosane	2.34±0.87	2.62±0.75	2.62±0.70	2.58±0.89	2.40±1.15	3.31±0.77	3.24±0.71	3.24±0.60
2-Methyloctacosane	7.45±2.88	0.85±0.28	0.83±0.27	0.91±0.27	1.07±0.60	0.65±0.11	0.76±0.21	0.71±0.21

Key Findings :

• Species-Specific Trends : In Calliphora vicina, 2-Methyloctacosane concentrations spike on Day 4 (7.05 μg/mg), while 8-Methyloctacosane remains relatively stable. In contrast, Lucilia sericata shows a gradual increase in 8-Methyloctacosane from Day 1 to Day 8 (2.34 to 3.24 μg/mg) .
• Ecological Implications : These differences may reflect species-specific adaptations in cuticular hydrocarbon composition for environmental resistance or communication .